Cas no 18242-39-2 (1-Bromo-3,5-dinitrobenzene)

• Product Name: 1-Bromo-3,5-dinitrobenzene
• CAS No: 18242-39-2
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• MDL: MFCD00156596
• CID: 163712
• PubChem ID: 44534
• Update Time: 2025-06-11

1-Bromo-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-3,5-DINITRO-BENZENE
• 1-Bromo-3,5-dinitrobenzene
• 5-Bromo-1,3-dinitrobenzene
• Benzene,1-bromo-3,5-dinitro-
• 3,5-Dinitrobromobenzene
• Benzene, 1-bromo-3,5-dinitro-
• 1-Bromo-3,5-dinitro benzene
• OLDMYNWXIGPOCI-UHFFFAOYSA-N
• BROMODINITROBENZENE
• PubChem21414
• 3-bromo 1,5-dinitrobenzene
• 1,3-Dinitro-5-bromobenzene
• WT301
• AK-
• Benzene, 1-?bromo-?3,?5-?dinitro-
• B5627
• A20750
• 63460-06-0
• AC-22965
• FT-0659179
• SCHEMBL1026447
• NS00124094
• 18242-39-2
• SY030219
• MFCD00156596
• EN300-67115
• CS-M0502
• DTXSID50864816
• AKOS015967332
• AM20030207
• AKOS015835359

• MDL： MFCD00156596
• Inchi： 1S/C6H3BrN2O4/c7-4-1-5(8(10)11)3-6(2-4)9(12)13/h1-3H
• InChI Key： OLDMYNWXIGPOCI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.92800
• Monoisotopic Mass: 245.927619
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6

Experimental Properties

• Color/Form: No data available
• Density: 1.910
• Melting Point: 75.0 to 79.0 deg-C
• Boiling Point: 309.3±22.0 °C at 760 mmHg
• Flash Point: 140.9±22.3 °C
• Refractive Index: 1.647
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 91.64000
• LogP: 3.31190

1-Bromo-3,5-dinitrobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-3,5-dinitrobenzene

1-Bromo-3,5-Dinitrobenzene (CAS No. 18242-39-2): A Comprehensive Overview

1-Bromo-3,5-dinitrobenzene (CAS No. 18242-39-2) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom and two nitro groups attached to a benzene ring. The presence of these functional groups imparts specific chemical properties that make it valuable in various scientific and industrial processes.

The molecular formula of 1-Bromo-3,5-dinitrobenzene is C₆H₃BrN₂O₄, and its molecular weight is approximately 247.00 g/mol. The compound is typically a white to off-white crystalline solid at room temperature and has a melting point of around 76-78°C. It is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane, acetone, and ethanol.

In the realm of chemical synthesis, 1-Bromo-3,5-dinitrobenzene serves as an important intermediate for the preparation of various aromatic compounds. Its reactivity is primarily attributed to the presence of the bromine atom, which can be readily substituted in nucleophilic aromatic substitution reactions. This property makes it a valuable starting material for the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 1-Bromo-3,5-dinitrobenzene in the development of novel pharmaceuticals. For instance, researchers at the University of California have explored its use as a precursor for the synthesis of antiviral agents. The compound's ability to undergo selective functional group transformations allows for the creation of derivatives with enhanced biological activity and reduced toxicity. This research underscores the importance of 1-Bromo-3,5-dinitrobenzene in advancing drug discovery and development.

In addition to its role in pharmaceutical research, 1-Bromo-3,5-dinitrobenzene has found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of conductive polymers and other advanced materials. Studies have shown that derivatives of this compound can be incorporated into polymer matrices to enhance their electrical conductivity and mechanical strength. This has significant implications for the development of next-generation electronic devices and sensors.

The environmental impact of 1-Bromo-3,5-dinitrobenzene is also an area of ongoing research. While it is generally considered stable under normal conditions, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers at the Environmental Protection Agency (EPA) have conducted studies to evaluate its biodegradability and ecotoxicity. These studies provide valuable insights into the compound's environmental fate and help guide best practices for its use in industrial settings.

In conclusion, 1-Bromo-3,5-dinitrobenzene (CAS No. 18242-39-2) is a multifaceted compound with significant applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an indispensable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities, the importance of 1-Bromo-3,5-dinitrobenzene in advancing scientific knowledge and technological innovation remains evident.